Cas no 375-51-9 (2-Iodononafluorobutane)

• Product Name: 2-Iodononafluorobutane
• CAS No: 375-51-9
• MF: C₄F₉I
• MW: 345.932905197144
• MDL: MFCD00077556
• CID: 82227
• PubChem ID: 2775165
• Update Time: 2025-06-12

2-Iodononafluorobutane Chemical and Physical Properties

Names and Identifiers

• 2-Iodononafluorobutane
• 2-Iodoperfluorobutane~Perfluoroisobutyl iodide
• 1,1,1,2,2,3,4,4,4-nonafluoro-3-iodobutane
• 1,1,1,2,2,3,4,4,4-nonafluoro-3-iodo-butane
• 2-Iodoperfluorobutane
• nonafluoro-2-iodobutane
• PC4928
• perfluoro-sec-butyl iodide
• DTXSID20379427
• CS-0211133
• 1,1,1,2,2,3,4,4,4-nonakis(fluoranyl)-3-iodanyl-butane
• (R)-1,1,1,2,2,3,4,4,4-nonafluoro-3-iodobutane
• Nonafluoro-sec-butyl iodide
• 375-51-9
• NS00019025
• nonafluoro-s-butyliodide
• FT-0612682
• A823753
• AS-57830
• Perfluoroisobutyl iodide
• Nonafluor-2-jodbutan
• MFCD00077556
• SCHEMBL51704
• AKOS015853730

• MDL： MFCD00077556
• Inchi： 1S/C4F9I/c5-1(6,3(8,9)10)2(7,14)4(11,12)13
• InChI Key： FBJVLVWUMYWJMY-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(C(C(F)(F)F)(F)F)F
• BRN： 1777547

Computed Properties

• Exact Mass: 345.89000
• Monoisotopic Mass: 345.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Not available
• Density: 2,095 g/cm3
• Boiling Point: 65°C
• Flash Point: 64-67°C
• Refractive Index: 1.3305
• PSA: 0.00000
• LogP: 3.84710
• Solubility: Not available
• Sensitiveness: Light Sensitive

2-Iodononafluorobutane Security Information

• Hazard Statement： Irritant/Light Sensitive
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S23;S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on 2-Iodononafluorobutane

Comprehensive Analysis of 2-Iodononafluorobutane (CAS No. 375-51-9): Properties, Applications, and Industry Trends

2-Iodononafluorobutane (CAS No. 375-51-9), also known as perfluorobutyl iodide, is a fluorinated organic compound with significant industrial relevance. Its unique molecular structure, featuring a perfluorinated carbon chain and an iodine atom, makes it a versatile intermediate in specialty chemical synthesis. This compound belongs to the perfluoroalkyl iodide family, which has gained attention due to its thermal stability and chemical inertness—properties highly sought after in advanced material science and electronics manufacturing.

The growing demand for fluorinated compounds in green energy technologies, such as lithium-ion batteries and fuel cells, has spotlighted 2-Iodononafluorobutane. Researchers are exploring its potential as a surface modifier for electrodes, leveraging its hydrophobic and oleophobic characteristics to enhance performance. Additionally, its role in pharmaceutical intermediates and agrochemical formulations aligns with the increasing focus on precision chemistry in drug development.

From an environmental perspective, the industry is actively investigating sustainable synthesis methods for perfluorinated compounds like 375-51-9. Recent advancements in electrochemical fluorination and flow chemistry have reduced energy consumption during production. These innovations address the circular economy concerns frequently raised in ESG (Environmental, Social, and Governance) discussions among chemical manufacturers.

In semiconductor applications, 2-Iodononafluorobutane demonstrates exceptional utility as a cleaning agent for wafer surfaces. Its low global warming potential (GWP) compared to traditional perfluorocarbons positions it as an attractive alternative in the electronics sector’s push toward eco-friendly manufacturing. This aligns with the semiconductor industry’s roadmap for reducing PFC (perfluorocarbon) emissions by 2030.

The compound’s physicochemical properties—including its boiling point of 120-122°C and density of 1.98 g/cm³—make it suitable for specialized applications requiring high-density fluids. In analytical chemistry, it serves as a calibration standard for mass spectrometry due to its predictable fragmentation pattern. These characteristics have spurred interest in 375-51-9 across academic and industrial research communities.

Emerging studies highlight 2-Iodononafluorobutane’s potential in advanced material design, particularly for creating fluoropolymer coatings with enhanced durability. The compound’s ability to introduce perfluorobutyl groups into polymers is being exploited to develop anti-fouling surfaces for marine applications—a response to the shipping industry’s need for biofouling prevention solutions that comply with IMO (International Maritime Organization) regulations.

Quality control protocols for CAS 375-51-9 emphasize rigorous purity testing through GC-MS and NMR spectroscopy. The pharmaceutical industry particularly values batches with ≥99% purity for nucleophilic substitution reactions. This stringent quality requirement reflects broader trends toward high-purity fluorochemicals in life sciences applications.

Storage and handling recommendations for 2-Iodononafluorobutane typically specify amber glass containers under inert gas to prevent degradation. Such protocols mirror best practices for light-sensitive compounds across the chemical supply chain. These operational considerations are increasingly important as supply chain transparency becomes a key purchasing criterion for end-users.

The market outlook for perfluorobutyl iodide remains positive, with CAGR projections of 5.2% (2023-2030) driven by Asia-Pacific demand. This growth reflects the compound’s expanding applications in electronic materials and specialty coatings. Industry analysts correlate this trend with the broader expansion of the fluorochemicals market, expected to reach $36 billion by 2027 according to recent market research reports.

Innovative applications continue to emerge, such as using 2-Iodononafluorobutane in superhydrophobic surface treatments for solar panels. This development addresses the renewable energy sector’s need for self-cleaning photovoltaic technologies that maintain efficiency in dusty environments. Such interdisciplinary applications demonstrate the compound’s relevance in solving contemporary engineering challenges.